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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522 Get Quote

Essential Safety and Handling Guide for
Dichloroiodomethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Dichloroiodomethane (CAS No. 594-04-7). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Dichloroiodomethane is a chemical that requires careful handling due to its potential health

hazards. While some safety data sheets (SDS) may classify it as not a hazardous substance, it

is crucial to treat it with caution due to its chemical structure as a trihalomethane and its

classification by other suppliers as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1][2]
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PPE Category Specification Rationale

Hand Protection

Viton® or Polyvinyl Alcohol

(PVA) gloves are

recommended for handling

chlorinated and aromatic

solvents.[3][4] Nitrile gloves

may offer some protection for

chlorinated solvents.[2] Butyl

rubber gloves are not

recommended for halogenated

solvents.[1][5] Always inspect

gloves for degradation or

punctures before use.

To prevent skin contact.

Eye Protection

Chemical safety goggles with

side-shields are mandatory.[2]

A face shield should be worn in

addition to goggles when there

is a risk of splashing.

To protect against eye irritation

or serious eye damage from

splashes.

Skin and Body Protection

A flame-resistant lab coat, fully

buttoned, or impervious

clothing should be worn at all

times.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.[1][2] If

working outside a fume hood

where vapors may be

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.

To prevent inhalation of

vapors.
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Preparation:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible.[1][2]

Don all required PPE before handling the chemical.

Handling:

Avoid inhalation, and contact with eyes and skin.[1][2]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.

Storage Plan:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light and air, as it can decompose under these conditions.[6]

Store away from incompatible materials such as strong bases and oxidizing agents.

For long-term storage, keep at -20°C (as a powder) or -80°C (in solvent).[2]

First Aid Measures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[5] Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material like sand or earth to contain the spill.

Collect: Carefully collect the absorbed material into a sealable, labeled container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.
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Disposal Plan:

Dichloroiodomethane is a halogenated solvent and must be disposed of as hazardous waste.

Waste Collection:

Collect waste in a dedicated, properly labeled, and sealed container.

Do not mix with non-halogenated solvent waste. The disposal of halogenated waste is

significantly more expensive and requires different treatment.

Disposal Method:

Arrange for disposal through a licensed hazardous waste disposal company.

Incineration is a common disposal method for halogenated solvents.

Do not dispose of down the drain or by evaporation.

Physical and Chemical Properties
Property Value

Chemical Formula CHCl₂I

Molecular Weight 210.83 g/mol

Appearance Pale yellow liquid

Boiling Point 128-131 °C at 760 mmHg

Density 2.422 g/cm³

Solubility Soluble in organic solvents.
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Safe Handling Workflow for Dichloroiodomethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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